Cas no 438228-34-3 (4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 438228-34-3
• MF: C₁₁H₁₅N₃S₂
• MW: 253.386899232864
• MDL: MFCD03075108
• CID: 3111625
• PubChem ID: 4349050
• Update Time: 2025-07-22

4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(4-ethyl-5-methylthiophen-3-yl)-2H-1,2,4-triazole-3-thione
• 4-ethyl-3-(4-ethyl-5-methylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• CS-0323159
• H22614
• 438228-34-3
• MFCD03075108
• AK-968/41171506
• AKOS001690848
• BBL017509
• EU-0083223
• SR-01000085880
• 4-ethyl-5-(4-ethyl-5-methyl-3-thienyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(4-ethyl-5-methylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• STK449233
• SR-01000085880-1
• VS-06229
• ALBB-003187

• MDL： MFCD03075108
• Inchi： 1S/C11H15N3S2/c1-4-8-7(3)16-6-9(8)10-12-13-11(15)14(10)5-2/h6H,4-5H2,1-3H3,(H,13,15)
• InChI Key： ZFCWPEMEWNEZHA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=NNC(N2CC)=S)C(=C1C)CC

Computed Properties

• Exact Mass: 253.07073984Da
• Monoisotopic Mass: 253.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88Ų

Additional information on 4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 438228-34-3)

4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 438228-34-3) is a heterocyclic compound featuring a unique molecular structure combining thiophene and triazole moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both sulfur and nitrogen atoms in its framework contributes to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in triazole-thiol derivatives, particularly in drug discovery and material science. Researchers are exploring its applications in antimicrobial agents, anticancer therapies, and corrosion inhibitors. The compound's CAS No. 438228-34-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific investigations. Its structural similarity to other bioactive thienyl-triazole compounds further underscores its potential.

From an industrial perspective, 4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol is synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. Optimizing its yield and purity remains a focus for chemists, as demand for high-quality intermediates rises in custom synthesis and contract manufacturing. Environmental and regulatory considerations also drive innovations in greener synthetic routes for such compounds.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in its identification and quality control. Analytical techniques like HPLC and LC-MS are commonly employed to ensure batch consistency, a critical factor for end-users in pharmaceutical formulations. Discussions on online forums often revolve around its solubility profiles and stability under varying pH conditions—key parameters for formulation scientists.

Emerging trends in computational chemistry have enabled deeper insights into the molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies of CAS No. 438228-34-3. Such in silico approaches accelerate its evaluation as a candidate for enzyme inhibition or receptor modulation. These advancements align with the broader shift toward AI-driven drug design, a hot topic in 2024.

In summary, 4-Ethyl-5-(4-ethyl-5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol represents a compelling case study at the intersection of medicinal chemistry and industrial applications. Its continued exploration promises to unlock novel functionalities, addressing unmet needs in healthcare and technology. Researchers and manufacturers alike are encouraged to monitor developments around this compound, as its commercial and scientific footprint expands.